Cas no 117-14-6 (1,5-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-)

• Product name: 1,5-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-
• CAS No: 117-14-6
• MF: C₁₄H₈O₈S₂
• MW: 368.33852
• CID: 152713
• PubChem ID: 8329

1,5-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1,5-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-
• ANTHRAQUINONE DISULFONIC ACID
• 1,5-disulfoanthraquinone
• 9,10-Dihydro-9,10-dioxo-1,5-anthracenedisulfonicacid
• 9,10-dihydro-9,10-dioxo-5-anthracenedisulfonicacid
• 9,10-dioxoanthracene-1,5-disulphonicacid
• Anthraquinone-1,5-disulfonicacid
• anthraquinone-1,5-disulphonic acid
• 9,10-dioxoanthracene-1,5-disulfonic acid
• 2-Anthraquinone bisulfonic acid
• 9,10-dioxo-9,10-dihydroanthracene-1,5-disulfonic acid
• NSC 201
• 1,5-DISULPHOANTHAQUINONE
• 1 5-ANTHRAQUINONEDISULFONIC ACID
• ANTHRAQUINONE-1,5-DISULFONC ACID
• 9,10-Dioxo-1,5-anthracenedisulfonic acid
• 9,10-ANTHRAQUINONE-1,5-DISULFONATE
• NSC-201
• UNII-5461Q8F687
• AE-848/06138006
• NSC201
• 117-14-6
• BRN 2180499
• 1,5-Anthracenedisulfonic acid, 9,10-dihydro-9,10-dioxo-
• 4-11-00-00673 (Beilstein Handbook Reference)
• SCHEMBL1270794
• 5461Q8F687
• FT-0611286
• 9,10-dioxo-9,10-dihydro-1,5-anthracenedisulfonic acid
• EINECS 204-177-7
• NS00023777
• 9,10-DIHYDRO-9,10-DIOXO-1,5-ANTHRACENEDISULFONIC ACID
• 9,10-anthraquinone-1,5-disulfonic acid
• DTXSID1059448
• Anthraquinone-1,5-disulfonic acid
• 1,5-ANTHRAQUINONEDISULFONIC ACID
• Q27261176
• 9,10-Dioxoanthracene-1,5-disulphonic acid

• Inchi： InChI=1S/C14H8O8S2/c15-13-7-3-1-5-9(23(17,18)19)11(7)14(16)8-4-2-6-10(12(8)13)24(20,21)22/h1-6H,(H,17,18,19)(H,20,21,22)
• InChI Key： OZTBHAGJSKTDGM-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=CC=C2S(O)(=O)=O)C(=O)C2=C1C=CC=C2S(O)(=O)=O

Computed Properties

• Exact Mass: 367.96604
• Monoisotopic Mass: 367.966059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160
• XLogP3: 0.4

Experimental Properties

• Color/Form: Slightly white to white crystals, industrial products are light green crystals
• Density: 1.6673 (rough estimate)
• Melting Point: 310~311℃
• Boiling Point: 468.69°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.6000 (estimate)
• PSA: 142.88
• LogP: 3.11700
• Solubility: Soluble in water, ethanol \ acetic acid and concentrated sulfuric acid, slightly soluble in acetone

1,5-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo- Security Information

• Storage Condition：Warehouse ventilation and low temperature drying